2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine

• IUPAC Name: 2-(4-fluorophenyl)-4-[(4-propan-2-ylthiadiazol-5-yl)methyl]morpholine
• InChI: InChI=1S/C16H20FN3OS/c1-11(2)16-15(22-19-18-16)10-20-7-8-21-14(9-20)12-3-5-13(17)6-4-12/h3-6,11,14H,7-10H2,1-2H3
• InChI Key: RROCYBBMSYGPGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SN=N1)CN2CCOC(C2)C3=CC=C(C=C3)F
• Molecular Formula: C16H20FN3OS
• Molecular Weight: 321.4 g/mol

Description

2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound is a morpholine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. Specifically, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling and proliferation. Additionally, it has been shown to inhibit the activity of certain transcription factors, which are proteins that regulate gene expression. By inhibiting these enzymes and signaling pathways, this compound may be able to exert its various pharmacological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in animal models. This compound has been shown to reduce the growth and proliferation of various cancer cells, as well as reduce inflammation and pain. Additionally, it has been shown to have a mild sedative effect, which may be useful in treating anxiety and insomnia. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine in lab experiments is its potential as a versatile pharmacological agent. This compound has been shown to have various pharmacological effects, which makes it useful for studying a wide range of biological processes. Additionally, this compound is relatively stable and easy to synthesize, which makes it readily available for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively safe in animal models, further research is needed to fully understand its toxicity profile.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine. One direction is to further investigate its potential as an anticancer agent. Specifically, more research is needed to determine its efficacy in treating different types of cancer and its potential side effects. Another direction is to investigate its potential as an anti-inflammatory agent, as well as its potential as an analgesic. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity. Overall, the potential applications of this compound in scientific research are vast and promising, and further research is needed to fully realize its potential.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine can be achieved using various methods. One of the most common methods involves the reaction of 4-fluoroaniline with 4-isopropyl-1,2,3-thiadiazol-5-ylmethyl chloride in the presence of sodium hydride. The resulting intermediate is then reacted with morpholine to yield the final product. Other methods involve the use of different reagents and reaction conditions, but the overall process remains similar.

Scientific Research Applications

The potential applications of 2-(4-fluorophenyl)-4-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]morpholine in scientific research are diverse and promising. This compound has been studied for its potential as an anticancer agent, as it has been shown to inhibit the growth of various cancer cells. Additionally, it has been investigated for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Furthermore, this compound has been studied for its potential as an analgesic, as it has been shown to reduce pain in animal models.